Cas no 1369241-03-1 (3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile)

• Product Name: 3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• CAS No: 1369241-03-1
• MF: C₇H₃BrN₄
• MW: 223.029519319534
• CID: 6839175
• PubChem ID: 75355559
• Update Time: 2025-04-03

3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1369241-03-1
• 3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

• Inchi： 1S/C7H3BrN4/c8-6-5-1-4(2-9)3-10-7(5)12-11-6/h1,3H,(H,10,11,12)
• InChI Key： JKPPGJFZCZMAOR-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C#N)C=NC2=NN1

Computed Properties

• Exact Mass: 221.95411Da
• Monoisotopic Mass: 221.95411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.4Ų